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Compound of Interest

Compound Name: Methyl-Dodovisate A

Cat. No.: B1181257

A detailed examination of the isolation, bioactivity, and comparative efficacy of Methyl-
Dodovisate A, a promising natural compound for further therapeutic development.

Methyl-Dodovisate A, a modified clerodane diterpenoid, has been identified as a significant
bioactive compound, primarily isolated from the plant Dodonaea viscosa (L.) Jacq.[1][2] This
plant is used extensively in traditional medicine, prompting scientific investigation into its
chemical constituents and pharmacological properties.[2] This guide provides a comparative
analysis of Methyl-Dodovisate A, focusing on its source, isolation, and cytotoxic activity
against various cancer cell lines, benchmarked against other compounds.

Isolation and Sourcing

Methyl-Dodovisate A is a key diterpenoid found in Dodonaea viscosa, a plant species with a
global distribution.[2] It is typically extracted from the leaves or stems of the plant.[2][3] While
D. viscosa is the principal source, the yield and profile of co-isolated compounds can vary. For
instance, investigations of D. viscosa from Reunion Island revealed that diterpenes, including
Methyl-Dodovisate A and a new isomer, Methyl-iso-dodovisate A, constituted over 50% of the
essential oil's chemical composition.[2]

The isolation process is crucial for obtaining pure Methyl-Dodovisate A for research and
bioassays. A general workflow for its isolation is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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